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Compound of Interest

Compound Name: Enpp-1-IN-11

Cat. No.: B14884565 Get Quote

Essential Safety and Handling Guide for Enpp-1-
IN-11
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Operational Plan for the Safe Handling and Disposal of the ENPP1 Inhibitor, Enpp-1-IN-11.

This guide provides crucial, immediate safety and logistical information for the handling of

Enpp-1-IN-11, a potent Ecto-nucleotide pyrophosphatase/phosphodiesterases 1 (ENPP1)

inhibitor. Adherence to these procedures is vital for ensuring laboratory safety and maintaining

experimental integrity.

Disclaimer
A specific Safety Data Sheet (SDS) for Enpp-1-IN-11 is not readily available. The following

safety and handling information is based on the SDS for Enpp-1-IN-1, a closely related ENPP1

inhibitor, and general guidelines for handling potent active pharmaceutical ingredients.[1] It is

imperative to consult the supplier-specific SDS for Enpp-1-IN-11 upon receipt and before

handling the compound.
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Enpp-1-IN-11 should be handled as a toxic compound that can be a moderate to severe irritant

to the skin and eyes.[1] All handling should be performed by personnel trained and familiar with

the procedures for potent active pharmaceutical ingredients.[1]

Required Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Respiratory Protection
NIOSH/MSHA-approved

respirator

To prevent inhalation of the

compound, which may be

harmful.[1]

Hand Protection
Chemical-resistant rubber

gloves

To prevent skin contact, as the

compound is a skin irritant.[1]

Eye Protection Chemical safety goggles
To protect eyes from splashes

and irritation.[1]

Body Protection
Protective clothing (e.g., lab

coat)

To prevent contamination of

personal clothing and skin.[1]

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step procedural guide for the safe handling of Enpp-1-IN-11.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Log: Record the date of receipt and assign a lot number for tracking.

Store: Store the compound in a cool, dry, and well-ventilated area, protected from light and

heat.[1] For long-term storage of Enpp-1-IN-11 as a solid, -20°C is recommended. If in

solvent, store at -80°C.

Handling and Experimental Use
Designated Area: All handling of solid Enpp-1-IN-11 should be conducted in a designated

area, such as a chemical fume hood or a ventilated balance enclosure, to minimize
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inhalation exposure.

Don PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: When weighing the solid compound, use a tared, sealed container to prevent

dispersal of dust.

Solution Preparation: When preparing solutions, add the solvent to the solid inhibitor slowly

to avoid splashing.

Labeling: Clearly label all containers with the compound name, concentration, solvent, date

of preparation, and appropriate hazard warnings.

Transportation: When moving the compound or its solutions within the laboratory, use a

secondary container to prevent spills.
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Safe Handling and Disposal Workflow for Enpp-1-IN-11
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A step-by-step workflow for the safe handling and disposal of Enpp-1-IN-11.
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Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[1]

Ingestion
Do NOT induce vomiting. If the individual is

conscious, rinse their mouth with water.[1]

In all cases of exposure, seek immediate medical attention.

Spill Cleanup
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate the area and alert others in the vicinity.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an absorbent, inert material (e.g., vermiculite, sand) to contain

the spill.

Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous

waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
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Protective Gear: All personnel involved in the cleanup must wear appropriate PPE, including

a self-contained breathing apparatus for large spills.[1]

Disposal Plan
All waste containing Enpp-1-IN-11, including unused compound, contaminated labware, and

spill cleanup materials, must be treated as hazardous waste.

Collection: Collect all waste in a clearly labeled, sealed, and compatible container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "Enpp-1-IN-11".

Segregation: Store the hazardous waste container in a designated, secure area, segregated

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a certified hazardous

waste disposal vendor, in accordance with all local, state, and federal regulations. Do not

dispose of Enpp-1-IN-11 down the drain or in regular trash.

ENPP1 Signaling Pathway
Enpp-1-IN-11 is an inhibitor of ENPP1, which plays a critical role in the cGAS-STING (cyclic

GMP-AMP Synthase - Stimulator of Interferon Genes) pathway. This pathway is a key

component of the innate immune system's response to cytosolic DNA, which can be a sign of

viral infection or cellular damage.

ENPP1 hydrolyzes cyclic GMP-AMP (cGAMP), a second messenger produced by cGAS in

response to cytosolic DNA. By breaking down cGAMP, ENPP1 acts as a negative regulator of

the STING pathway, thereby dampening the downstream inflammatory and antiviral response.

Inhibitors like Enpp-1-IN-11 block this action of ENPP1, leading to an accumulation of cGAMP

and a more robust activation of the STING pathway.
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Role of ENPP1 in the cGAS-STING Signaling Pathway
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The inhibitory action of Enpp-1-IN-11 on ENPP1 within the cGAS-STING signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

To cite this document: BenchChem. [Personal protective equipment for handling Enpp-1-IN-
11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14884565#personal-protective-equipment-for-
handling-enpp-1-in-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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